Cas no 4709-50-6 (1H-Indene-3-acetic acid, 2-methyl-)

1H-Indene-3-acetic acid, 2-methyl-, is a substituted indene derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a methyl group at the 2-position and an acetic acid moiety at the 3-position of the indene core, offering reactivity for further functionalization. This compound may serve as a versatile intermediate in the development of biologically active molecules, particularly in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) or other pharmacophores. Its rigid indene scaffold provides steric and electronic properties that can influence binding affinity in target interactions. The product is typically characterized by high purity and stability, making it suitable for precise synthetic applications.

1H-Indene-3-acetic acid, 2-methyl- structure

4709-50-6 structure

Product Name:1H-Indene-3-acetic acid, 2-methyl-

CAS No:4709-50-6

MF:C₁₂H₁₂O₂

MW:188.222483634949

CID:2828381

PubChem ID:14419403

Update Time:2025-06-08

1H-Indene-3-acetic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-(2-Methyl-1H-inden-3-yl)acetic acid
- 2-Methylinden-3-acetic acid
- (2-Methyl-1H-inden-3-yl)acetic acid
- SCHEMBL11661882
- CS-0253983
- DTXSID50560068
- 4709-50-6
- 1H-Indene-3-acetic acid, 2-methyl-
- YHQYMZZGPRHDKO-UHFFFAOYSA-N
- Inchi： 1S/C12H12O2/c1-8-6-9-4-2-3-5-10(9)11(8)7-12(13)14/h2-5H,6-7H2,1H3,(H,13,14)
- InChI Key： YHQYMZZGPRHDKO-UHFFFAOYSA-N
- SMILES： OC(CC1C2C=CC=CC=2CC=1C)=O

Computed Properties

Exact Mass: 188.083729621g/mol
Monoisotopic Mass: 188.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 37.3Å²

1H-Indene-3-acetic acid, 2-methyl- Pricemore >>

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1PlusChem	1P00722R-50mg	1H-Indene-3-acetic acid, 2-methyl-	4709-50-6	95%	50mg	$335.00	2024-05-01
1PlusChem	1P00722R-100mg	1H-Indene-3-acetic acid, 2-methyl-	4709-50-6	95%	100mg	$485.00	2024-05-01
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